Cas no 1353956-59-8 (N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride)

• Product Name: N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• CAS No: 1353956-59-8
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD21098591
• CID: 2091252
• PubChem ID: 60138015
• Update Time: 2025-04-21

N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• 4-N-[(4-chlorophenyl)methyl]cyclohexane-1,4-diamine,hydrochloride
• N1-[(4-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE HYDROCHLORIDE
• (1R,4R)-N1-(4-chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• DB-308636
• (1R,4R)-N1-(4-chlorobenzyl)cyclohexane-1,4-diaminehydrochloride
• 1366386-68-6
• AKOS024464025
• SB46437
• trans-N-(4-Chlorobenzyl)-1,4-cyclohexanediamine hydrochloride (1:1)
• 1353956-59-8
• 4-N-[(4-chlorophenyl)methyl]cyclohexane-1,4-diamine;hydrochloride
• N-(4-Chloro-benzyl)-cyclohexane-1,4-diamine hydrochloride

• MDL： MFCD21098591
• Inchi： 1S/C13H19ClN2.ClH/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13;/h1-4,12-13,16H,5-9,15H2;1H
• InChI Key： QWQJAAVALUPVMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1CCC(CC1)N.Cl

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų